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Compound of Interest

Compound Name: 5-Hydroxymethyltubercidin

Cat. No.: B1199410 Get Quote

A detailed comparison of the antiviral efficacy and mechanism of action of 5-
Hydroxymethyltubercidin (HMTU) against a range of RNA viruses, with a focus on its

advantages over existing therapies such as remdesivir.

For Immediate Release

Researchers and drug development professionals now have access to a comprehensive guide

on the antiviral properties of 5-Hydroxymethyltubercidin (HMTU), a promising nucleoside

analog. This guide provides a detailed analysis of HMTU's potent activity against a variety of

RNA viruses, including coronaviruses and flaviviruses, and offers a direct comparison with the

well-known antiviral drug, remdesivir.

Broad-Spectrum Antiviral Activity
Studies have demonstrated that HMTU exhibits significant antiviral activity against a wide

range of pathogenic RNA viruses. This includes members of the Coronaviridae family, such as

Human Coronavirus OC43 (HCoV-OC43) and Human Coronavirus 229E (HCoV-229E), as well

as several members of the Flaviviridae family, including Dengue virus, Zika virus, Yellow Fever

virus, Japanese Encephalitis virus, and West Nile virus.[1][2][3] The potent anti-flavivirus and

anti-coronavirus activities of HMTU have been observed at submicromolar levels.[1][2][3]
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To provide a clear benchmark for its antiviral efficacy, HMTU was directly compared to

remdesivir, a current standard-of-care antiviral for certain viral infections. The half-maximal

effective concentration (EC50) and 50% cytotoxic concentration (CC50) were determined for

both compounds in various cell lines.

Compound Virus Cell Line EC50 (µM) CC50 (µM)
Selectivity
Index (SI =
CC50/EC50)

5-

Hydroxymeth

yltubercidin

HCoV-OC43 MRC-5 0.378 ± 0.023 >50 >132

HCoV-229E MRC-5 0.528 ± 0.029 >50 >94

Remdesivir HCoV-OC43 MRC-5 0.229 ± 0.022 >2.00 >8.7

HCoV-229E MRC-5 0.071 ± 0.005 >2.00 >28.1

Table 1: Comparative antiviral activity and cytotoxicity of 5-Hydroxymethyltubercidin and

Remdesivir against human coronaviruses in MRC-5 cells.[1][4]

The data indicates that while remdesivir shows a lower EC50 for HCoV-229E, HMTU

demonstrates a significantly higher selectivity index for both HCoV-OC43 and HCoV-229E,

suggesting a more favorable safety profile. The CC50 of HMTU in MRC-5 cells was greater

than 50 µM, indicating low cytotoxicity.[1]

Mechanism of Action: Inhibition of Viral RNA-
Dependent RNA Polymerase
The primary antiviral mechanism of 5-Hydroxymethyltubercidin involves the inhibition of the

viral RNA-dependent RNA polymerase (RdRp), an essential enzyme for the replication of RNA

viruses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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